Cas no 23985-77-5 (Benzofuro[2,3-g]isoquinoline(8CI,9CI))

Benzofuro[2,3-g]isoquinoline(8CI,9CI) structure
23985-77-5 structure
Product Name:Benzofuro[2,3-g]isoquinoline(8CI,9CI)
CAS No:23985-77-5
MF:C15H9NO
MW:219.238063573837
CID:274908
PubChem ID:268021
Update Time:2025-04-19

Benzofuro[2,3-g]isoquinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzofuro[2,3-g]isoquinoline(8CI,9CI)
    • [1]benzofuro[2,3-g]isoquinoline
    • AC1L6JDA
    • AC1Q4YQV
    • AG-E-70673
    • AR-1H9078
    • benzo[4,5]furo[2,3-g]isoquinoline
    • Benzofuro[2,3-g]isoquinoline
    • Benzofuro< 2,3-g> isochinolin
    • CTK1A5325
    • NSC108042
    • pyrido< 4,3-b> dibenzofuran
    • DTXSID90296157
    • 23985-77-5
    • NSC-108042
    • Inchi: 1S/C15H9NO/c1-2-4-14-12(3-1)13-7-11-9-16-6-5-10(11)8-15(13)17-14/h1-9H
    • InChI Key: HWKSPPWEMLSRBD-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2C=C3C=NC=CC3=CC1=2

Computed Properties

  • Exact Mass: 219.06847
  • Monoisotopic Mass: 219.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.306
  • Boiling Point: 422.4°Cat760mmHg
  • Flash Point: 216.7°C
  • Refractive Index: 1.776
  • PSA: 26.03
  • LogP: 4.13420
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